Cas no 1072944-23-0 (6-Bromo-2,4-dimethylpyridine-3-boronic Acid)

• Product Name: 6-Bromo-2,4-dimethylpyridine-3-boronic Acid
• CAS No: 1072944-23-0
• MF: C₇H₉BBrNO₂
• MW: 229.866861104965
• MDL: MFCD09037491
• CID: 840040
• PubChem ID: 44755186
• Update Time: 2025-06-11

6-Bromo-2,4-dimethylpyridine-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-2,4-dimethylpyridin-3-yl)boronic acid
• 6-Bromo-2,4-dimethylpyridin-3-ylboronic acid
• 6-Bromo-2,4-dimethylpyridine-3-boronic acid
• 6-Bromo-2-4-dimethylpyridine-3-boronic-acid
• ACMC-2098oh
• AG-D-22344
• AK119360
• ANW-15519
• CTK4A5131
• MolPort-002-054-856
• AKOS015835538
• BS-22563
• (6-Bromo-2,4-dimethylpyridin-3-yl)boronicacid
• DTXSID50660633
• MFCD09037491
• DB-059598
• CS-0175766
• 1072944-23-0
• 6-Bromo-2,4-dimethylpyridine-3-boronicacid
• 6-Bromo-2,4-dimethylpyridine-3-boronic Acid

• MDL： MFCD09037491
• Inchi： 1S/C7H9BBrNO2/c1-4-3-6(9)10-5(2)7(4)8(11)12/h3,11-12H,1-2H3
• InChI Key： GXXITYQLWOMIEM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(B(O)O)C(C)=N1

Computed Properties

• Exact Mass: 227.99457
• Monoisotopic Mass: 228.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145°C
• Solubility: Slightly soluble (6 g/l) (25 º C),
• PSA: 53.35

Additional information on 6-Bromo-2,4-dimethylpyridine-3-boronic Acid

6-Bromo-2,4-dimethylpyridine-3-boronic Acid (CAS No. 1072944-23-0)

6-Bromo-2,4-dimethylpyridine-3-boronic Acid, with the CAS registry number 1072944-23-0, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and features a bromine atom at the 6-position and methyl groups at the 2 and 4 positions, along with a boronic acid group at the 3-position. The presence of these functional groups makes it an attractive building block for various chemical transformations.

The synthesis of 6-Bromo-2,4-dimethylpyridine-3-boronic Acid typically involves multi-step processes that include nucleophilic aromatic substitution and boronate esterification. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and minimizing environmental impact. This compound is particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where the boronic acid group serves as a reactive site for forming carbon-carbon bonds with aryl halides or other electrophiles.

In terms of applications, 6-Bromo-2,4-dimethylpyridine-3-boronic Acid has found utility in the development of advanced materials, including organic light-emitting diodes (OLEDs) and coordination polymers. Its unique electronic properties and structural flexibility make it an ideal candidate for tuning the optoelectronic characteristics of these materials. For instance, researchers have exploited its ability to act as a ligand in metal-organic frameworks (MOFs), enhancing their stability and functionality.

The structural features of this compound also make it a promising candidate in drug discovery efforts. The bromine atom at the 6-position can be readily substituted with other groups to generate diverse derivatives, enabling exploration of its pharmacological potential. Recent studies have highlighted its role as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties.

In addition to its synthetic applications, 6-Bromo-2,4-dimethylpyridine-3-boronic Acid has been utilized in analytical chemistry as a chiral auxiliary for asymmetric synthesis. Its ability to induce asymmetry in otherwise symmetric systems has opened new avenues for enantioselective reactions.

The growing interest in this compound is reflected in its increasing presence in scientific literature and industrial applications. Its compatibility with various reaction conditions and ease of functionalization continue to drive innovation across multiple disciplines.